Cas no 2137095-77-1 (2-Butenoic acid, 4-[[(cis-3-bromocyclobutyl)methyl]amino]-4-oxo-, methyl ester, (2E)-)
2-Butenoic acid, 4-[[(cis-3-bromocyclobutyl)methyl]amino]-4-oxo-, methyl ester, (2E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid, 4-[[(cis-3-bromocyclobutyl)methyl]amino]-4-oxo-, methyl ester, (2E)-
-
- Inchi: 1S/C10H14BrNO3/c1-15-10(14)3-2-9(13)12-6-7-4-8(11)5-7/h2-3,7-8H,4-6H2,1H3,(H,12,13)/b3-2+/t7-,8+
- InChI Key: HREHAMJNKBSTCR-VIYBMPCISA-N
- SMILES: C(OC)(=O)/C=C/C(NC[C@@H]1C[C@H](Br)C1)=O
2-Butenoic acid, 4-[[(cis-3-bromocyclobutyl)methyl]amino]-4-oxo-, methyl ester, (2E)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-377080-0.05g |
methyl (2E)-3-({[(1s,3s)-3-bromocyclobutyl]methyl}carbamoyl)prop-2-enoate |
2137095-77-1 | 0.05g |
$2254.0 | 2023-05-29 | ||
| Enamine | EN300-377080-0.1g |
methyl (2E)-3-({[(1s,3s)-3-bromocyclobutyl]methyl}carbamoyl)prop-2-enoate |
2137095-77-1 | 0.1g |
$2361.0 | 2023-05-29 | ||
| Enamine | EN300-377080-0.25g |
methyl (2E)-3-({[(1s,3s)-3-bromocyclobutyl]methyl}carbamoyl)prop-2-enoate |
2137095-77-1 | 0.25g |
$2468.0 | 2023-05-29 | ||
| Enamine | EN300-377080-0.5g |
methyl (2E)-3-({[(1s,3s)-3-bromocyclobutyl]methyl}carbamoyl)prop-2-enoate |
2137095-77-1 | 0.5g |
$2576.0 | 2023-05-29 | ||
| Enamine | EN300-377080-1.0g |
methyl (2E)-3-({[(1s,3s)-3-bromocyclobutyl]methyl}carbamoyl)prop-2-enoate |
2137095-77-1 | 1g |
$2683.0 | 2023-05-29 | ||
| Enamine | EN300-377080-2.5g |
methyl (2E)-3-({[(1s,3s)-3-bromocyclobutyl]methyl}carbamoyl)prop-2-enoate |
2137095-77-1 | 2.5g |
$5258.0 | 2023-05-29 | ||
| Enamine | EN300-377080-5.0g |
methyl (2E)-3-({[(1s,3s)-3-bromocyclobutyl]methyl}carbamoyl)prop-2-enoate |
2137095-77-1 | 5g |
$7780.0 | 2023-05-29 | ||
| Enamine | EN300-377080-10.0g |
methyl (2E)-3-({[(1s,3s)-3-bromocyclobutyl]methyl}carbamoyl)prop-2-enoate |
2137095-77-1 | 10g |
$11537.0 | 2023-05-29 |
2-Butenoic acid, 4-[[(cis-3-bromocyclobutyl)methyl]amino]-4-oxo-, methyl ester, (2E)- Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 2-Butenoic acid, 4-[[(cis-3-bromocyclobutyl)methyl]amino]-4-oxo-, methyl ester, (2E)-
Introduction to 2-Butenoic acid, 4-[[(cis-3-bromocyclobutyl)methyl]amino]-4-oxo-, methyl ester, (2E) and Its Significance in Modern Chemical Research
The compound with the CAS number 2137095-77-1, identified as 2-Butenoic acid, 4-[[(cis-3-bromocyclobutyl)methyl]amino]-4-oxo-, methyl ester, (2E), represents a fascinating molecule in the realm of organic chemistry and pharmaceutical innovation. This compound, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of multiple functional groups, including a carboxylic acid ester, an amine-substituted cyclobutyl moiety, and a conjugated system, makes it a versatile candidate for further exploration.
In recent years, the field of medicinal chemistry has witnessed significant advancements in the design and synthesis of novel compounds aimed at addressing various therapeutic challenges. The structural features of 2-Butenoic acid, 4-[[(cis-3-bromocyclobutyl)methyl]amino]-4-oxo-, methyl ester, (2E) make it an intriguing subject for research. Specifically, the (cis-3-bromocyclobutyl)methyl group introduces a rigid cycloalkyl ring with a bromine substituent, which can serve as a handle for further functionalization or as a key interaction point with biological targets. This structural motif is often employed in the development of bioactive molecules due to its ability to modulate physicochemical properties such as solubility and lipophilicity.
The methyl ester functionality at the carboxylic acid position not only enhances the compound's stability but also provides a site for metabolic conversion or further derivatization. This feature is particularly valuable in pharmaceutical applications, where metabolic pathways play a crucial role in drug efficacy and safety. Additionally, the (2E)-configuration of the butenoic acid moiety suggests a specific spatial arrangement of atoms, which can influence electronic properties and interactions with biological systems. Such stereochemical precision is often critical in drug design, as subtle changes in molecular geometry can significantly alter biological activity.
Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. The cis-3-bromocyclobutyl ring in this molecule can be considered a derivative of a cycloalkane heterocycle, which has been extensively studied for its pharmacological properties. Heterocycles are known for their diverse biological activities and are frequently incorporated into drug molecules due to their ability to enhance binding affinity and selectivity. The bromine atom within this ring further contributes to the compound's reactivity, enabling various synthetic transformations that could lead to novel derivatives with enhanced therapeutic profiles.
The 4-[[(cis-3-bromocyclobutyl)methyl]amino]-4-oxo part of the name indicates the presence of an amino group attached to a nitrogen-containing heterocyclic system. This configuration is reminiscent of many pharmacologically active compounds that utilize similar scaffolds to interact with biological targets such as enzymes or receptors. The oxo group (ketone) adjacent to the amino group introduces another layer of complexity, potentially influencing both electronic distribution and hydrogen bonding capabilities within the molecule. These features collectively contribute to the compound's potential utility in developing new therapeutic agents.
Advances in computational chemistry have enabled researchers to predict and analyze the properties of complex molecules like 2-Butenoic acid, 4-[[(cis-3-bromocyclobutyl)methyl]amino]-4-oxo-, methyl ester, (2E) with greater accuracy. Molecular modeling techniques can help elucidate how this compound might interact with biological targets at the atomic level. Such insights are invaluable in drug discovery pipelines, allowing researchers to optimize molecular structures before moving into costly and time-consuming experimental phases. The ability to predict binding affinities and metabolic stability using computational methods has significantly accelerated the development of novel drugs.
In addition to its potential pharmaceutical applications, this compound may also find utility in synthetic organic chemistry as a building block for more complex molecules. The presence of multiple functional groups provides numerous opportunities for chemical modification, enabling chemists to explore diverse structural motifs. Such versatility is highly valued in research settings where novel synthetic pathways are being developed or where existing drugs need optimization.
The synthesis of 2-Butenoic acid, 4-[[(cis-3-bromocyclobutyl)methyl]amino]-4-oxo-, methyl ester, (2E) presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made it increasingly feasible to construct such molecules efficiently. Techniques such as palladium-catalyzed cross-coupling reactions can be particularly useful in introducing the bromine substituent into the cyclobutyl ring while maintaining high selectivity. Similarly, protecting group strategies can be employed to ensure that different functional groups are modified at appropriate times during synthesis.
The role of natural product-inspired scaffolds cannot be overstated in modern drug discovery. Many successful drugs have been derived from natural products or their analogs due to their inherent biological activity and structural complexity. The structural motifs present in 2-Butenoic acid, 4-[[(cis-3-bromocyclobutyl)methyl]amino]-4-oxo-, methyl ester, (2E) bear some resemblance to certain natural product derivatives known for their pharmacological effects. By leveraging these natural templates as inspiration for synthetic design, researchers can generate novel compounds with optimized properties.
Future research directions may focus on exploring derivatives of this compound that exhibit enhanced bioactivity or improved pharmacokinetic profiles. For instance, modifications could be made to fine-tune solubility or metabolic stability while maintaining or increasing target engagement. Additionally, exploring different stereochemical configurations could reveal new biological activities that were not apparent initially.
The development of new analytical techniques has also contributed to our understanding of complex molecules like this one. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography provide detailed information about molecular structure and conformational preferences. These tools are essential for confirming synthetic success and understanding how the molecule behaves under different conditions.
In conclusion,2-Butenoic acid, 4-[[(cis-3-bromocyclobutyl)methyl]amino]-4-oxo-, methyl ester, (2E) represents a promising candidate for further exploration in both pharmaceutical research and synthetic chemistry. Its unique structural features offer numerous opportunities for functionalization and interaction with biological systems, making it an exciting subject for future studies aimed at developing new therapeutic agents or advanced materials.
2137095-77-1 (2-Butenoic acid, 4-[[(cis-3-bromocyclobutyl)methyl]amino]-4-oxo-, methyl ester, (2E)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)